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Compound of Interest

Compound Name: Peonidin 3,5-diglucoside

Cat. No.: B15595673 Get Quote

Essential Safety and Handling Guide for Peonidin
3,5-diglucoside
For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal

of Peonidin 3,5-diglucoside. The following procedural guidance is designed to ensure a safe

laboratory environment.

Understanding the Compound
Peonidin 3,5-diglucoside is an anthocyanin, a type of natural colorant found in various plants,

including the flowers of C. terminalis and violet flowers.[1][2] It is often used in research for its

potential antioxidant activities.[1] While specific hazard information for Peonidin 3,5-
diglucoside is not extensively detailed in readily available Safety Data Sheets (SDS), general

principles for handling chemical powders and anthocyanins should be strictly followed. A similar

compound, Peonidin 3-O-glucoside, is noted to have no specific hazards listed, but standard

precautionary measures for handling chemicals are advised.

Personal Protective Equipment (PPE)
As a primary safety measure, the use of adequate personal protective equipment is mandatory.

When handling Peonidin 3,5-diglucoside, especially in its powder form, the following PPE

should be worn:
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PPE Category Specification Standard Rationale

Hand Protection
Category III work

gloves.
EN 374

To prevent skin

contact. Glove

material compatibility

and breakthrough time

should be considered.

Eye Protection
Airtight protective

goggles.
EN 166

To protect eyes from

dust particles and

potential splashes.

Body Protection

Long-sleeved

laboratory coat or

category I

professional long-

sleeved overalls.

EN ISO 20344

To protect skin and

personal clothing from

contamination.

Foot Protection
Closed-toe safety

footwear.
EN ISO 20344

To protect feet from

spills and falling

objects.

Respiratory Protection

A particle-filtering half

mask or a half mask

with appropriate filters

should be used if

ventilation is

inadequate or if

handling large

quantities.

EN 137 / EN 138

To prevent inhalation

of the powder. Use in

a well-ventilated area

or under a fume hood

is the primary control

measure.

Note: Always consult your institution's safety officer and the specific product's SDS, if available,

for detailed PPE requirements.

Handling Procedures
3.1. Engineering Controls
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Ventilation: Always handle Peonidin 3,5-diglucoside in a well-ventilated area. The use of a

chemical fume hood is strongly recommended to minimize inhalation exposure.

3.2. Procedural Steps

Preparation: Before handling, ensure the work area is clean and uncluttered. Have all

necessary equipment, including a waste container, readily accessible.

Donning PPE: Put on all required personal protective equipment as outlined in the table

above.

Weighing and Transfer: When weighing the powder, do so in a fume hood or a designated

powder handling enclosure to contain any airborne particles. Use appropriate tools (e.g.,

spatulas) to handle the solid. Avoid creating dust.

In Solution: When working with Peonidin 3,5-diglucoside in a solvent, handle it as you

would any other chemical solution, with appropriate gloves and eye protection.

Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and

water. Clean all equipment used.

Disposal Plan
Waste Collection: Collect all waste material, including contaminated consumables (e.g.,

weigh boats, pipette tips, gloves), in a designated and clearly labeled waste container.

Disposal Route: The product must not be allowed to enter the sewer system or come into

contact with surface or ground water.[3] Dispose of the chemical waste in accordance with

local, state, and federal regulations. Consult your institution's environmental health and

safety department for specific disposal procedures.

Accidental Release Measures
In the event of a spill:

Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity.

Control: Prevent further spread of the powder.
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Clean-up: For small spills, carefully sweep or vacuum the material into a suitable container

for disposal. Avoid generating dust. Wear appropriate PPE during cleanup. For larger spills,

follow your institution's emergency procedures.

Decontaminate: Clean the spill area thoroughly with an appropriate solvent and then with

soap and water.

Visual Workflow for Safe Handling
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Preparation

Handling

Post-Handling & Disposal

1. Prepare Clean Workspace

2. Don Appropriate PPE

3. Weigh Powder in Fume Hood

4. Prepare Solution (if needed)

5. Clean Equipment

6. Dispose of Waste Properly

7. Doff PPE

8. Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of Peonidin 3,5-diglucoside.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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